Cas no 85705-26-6 ( )
structure
Product Name:
CAS No:85705-26-6
MF:C13H17NO4
MW:251.278383970261
CID:990911
PubChem ID:340371
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dimethyl-4,6-dioxo-1-azaadamantan-3-carbonsaeure-methylester
- DTXSID80321149
- NSC370884
- 85705-26-6
- NSC-370884
-
-
- Inchi: 1S/C13H17NO4/c1-11-4-13(10(17)18-3)7-14(5-11)6-12(2,8(11)15)9(13)16/h4-7H2,1-3H3
- InChI Key: TZURNYPYPFEWOT-UHFFFAOYSA-N
- SMILES: O=C1C2(C)C(C3(C(=O)OC)CN(C2)CC1(C)C3)=O
Computed Properties
- Exact Mass: 251.11575802g/mol
- Monoisotopic Mass: 251.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 63.7Ų
Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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